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Compound of Interest

4-Amino-5-bromo-2-
Compound Name: o
chloropyrimidine

cat. No.: B1273702

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 4-Amino-5-bromo-2-chloropyrimidine, tailored for researchers, scientists,
and professionals in drug development.

Core Chemical Properties

4-Amino-5-bromo-2-chloropyrimidine is a heterocyclic compound that serves as a crucial
intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1][2][3]
Its distinct structure, featuring amino, bromo, and chloro functional groups, makes it a versatile
building block for creating more complex molecules.[4]

Physicochemical Properties

The fundamental physicochemical properties of 4-Amino-5-bromo-2-chloropyrimidine are
summarized in the table below.
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Property Value Reference
Molecular Formula C4H3BrCIN3 [51[6]
Molecular Weight 208.44 g/mol [5]1[6]
Appearance Clelar brown to purple liquid or 5171

white to pale cream powder
Melting Point 187-188 °C [1][5]
Boiling Point 369.8 °C at 760 mmHg [5]
Density 2.0+ 0.1 g/cm3 [5]
Solubility Slightly soluble in water [11[31[5]
Flash Point 177.5+22.3°C [5]

Refractive Index

1.660

[5]

Vapor Pressure

1.16E-05 mmHg at 25°C

[5]

Spectroscopic Data

While specific spectra are not widely available for direct download, typical analytical techniques

used for the characterization of similar pyrimidine derivatives include IR and NMR

spectroscopy.[8] For 5-bromo-2-chloropyrimidine, a related compound, various spectra
including 1H NMR, ATR-IR, Raman, and MS (GC) are available.[9][10]

Synthesis and Experimental Protocols

The synthesis of 4-Amino-5-bromo-2-chloropyrimidine typically involves the reaction of 5-

bromo-2,4-dichloropyrimidine.[1][2] A general experimental workflow is outlined below.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds004249
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds004249
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.thermofisher.com/order/catalog/product/H27674.03
https://m.chemicalbook.com/ProductChemicalPropertiesCB2242952_EN.htm
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2242952_EN.htm
https://www.fishersci.pt/shop/products/4-amino-5-bromo-2-chloropyrimidine-95-thermo-scientific/15407978
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://www.echemi.com/produce/pr23112738300-4-amino-5-bromo-2-chloropyrimidine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9580235/
https://spectrabase.com/compound/3JKRbSz83yG
https://spectrabase.com/spectrum/9Dk3vN0gKFh
https://www.benchchem.com/product/b1273702?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB2242952_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2242952.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow for 4-Amino-5-bromo-2-chloropyrimidine

Start: 5-bromo-2,4-dichloropyrimidine

:

Dissolve in NHS/Methanol

:

Stir at Room Temperature

:

Remove Solvent (Reduced Pressure)

:

Wash with Deionized Water

:

Dry in Vacuum

@omo-}chloropyrim@

Click to download full resolution via product page

Caption: General Synthesis Workflow.

A detailed experimental protocol is as follows:
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 Dissolution: Dissolve 5-bromo-2,4-dichloropyrimidine in a solvent mixture of N-
hydroxysuccinimide (NHS) and methanol (MeOH).[1][2]

e Reaction: Stir the reaction mixture at room temperature.[1][2]

e Solvent Removal: After the reaction is complete, remove the solvent by distillation under
reduced pressure.[1][2]

 Purification: Wash the resulting solid with deionized water (H20) and dry it in a vacuum to
obtain 5-bromo-2-chloropyrimidin-4-amine as a white solid in quantitative yield.[1][2]

Further purification can be achieved by silica gel column chromatography using an eluent such
as ethyl acetate-hexane.[1][2]

Applications in Research and Development

4-Amino-5-bromo-2-chloropyrimidine is a valuable research chemical and an important
intermediate in the synthesis of various organic compounds.[1][2]

Applications of 4-Amino-5-bromo-2-chloropyrimidine
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Caption: Key Application Areas.

Pharmaceutical Synthesis

This compound is a key intermediate in the synthesis of pharmaceuticals, particularly in the
development of kinase inhibitors and antiviral agents.[11] It is used to create pyrimidine Schiff
bases which have shown antibacterial, antioxidant, anti-inflammatory, and antifungal properties.

[1][2]

Agrochemical Innovation

In the agrochemical sector, 4-Amino-5-bromo-2-chloropyrimidine is a versatile building block
for new pesticides, herbicides, and plant growth regulators.[12] Its chemical structure allows for
derivatization into a range of potent crop protection agents.[12]

Safety and Handling

4-Amino-5-bromo-2-chloropyrimidine is classified as a substance that can cause skin and
serious eye irritation, and may cause respiratory irritation.[5][13] It is harmful if swallowed or in
contact with skin.[6][14]

Precautionary Measures

When handling this chemical, the following precautions should be taken:

Use only outdoors or in a well-ventilated area.[5][13]

Wear protective gloves, protective clothing, eye protection, and face protection.[5][13]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][13]

Wash skin thoroughly after handling.[5][13]

Storage

Store in a well-ventilated place and keep the container tightly closed.[5] Recommended storage
temperature is 2-8 °C.[14]
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This guide provides a foundational understanding of 4-Amino-5-bromo-2-chloropyrimidine.
For more detailed information, researchers should consult the specific safety data sheets and
technical documentation provided by chemical suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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